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Compound Name: 4-(1-Methyl-5-imidazolyl)aniline

Cat. No.: B1591867 Get Quote

An In-depth Technical Guide to 4-(1-Methyl-5-imidazolyl)aniline (CAS: 89250-15-7) for

Advanced Research and Drug Development

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of 4-(1-Methyl-5-imidazolyl)aniline,

a heterocyclic building block of significant interest in medicinal chemistry and materials science.

We will delve into its chemical properties, synthesis, potential applications, and the critical

experimental protocols necessary for its handling and evaluation. This document is intended for

researchers, chemists, and drug development professionals seeking to leverage this

molecule's unique structural features.

Introduction: The Strategic Importance of the
Imidazole-Aniline Scaffold
The imidazole ring is a privileged scaffold in drug discovery, forming the core of numerous

biologically active molecules, including the essential amino acid histidine.[1][2] Its ability to

participate in hydrogen bonding and coordinate with metal ions makes it a versatile component

in designing enzyme inhibitors and receptor modulators.[1][3] When coupled with an aniline

moiety, the resulting structure, as seen in 4-(1-Methyl-5-imidazolyl)aniline, presents a

valuable pharmacophore. The aniline group provides a key synthetic handle for amide bond

formation, diazotization, or cross-coupling reactions, enabling the construction of diverse and

complex molecular libraries.
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4-(1-Methyl-5-imidazolyl)aniline, specifically, offers a fixed methylation on the imidazole ring,

which prevents tautomerization and provides a consistent steric and electronic profile for

molecular interactions. This makes it a desirable intermediate for creating targeted therapeutic

agents, from kinase inhibitors to anti-parasitic drugs.[4][5]

Physicochemical & Structural Properties
A precise understanding of a compound's physical and chemical properties is the foundation of

all subsequent experimental work. These parameters dictate solubility, reactivity, and

appropriate analytical methods.

Property Value Source(s)

CAS Number 89250-15-7 [6]

Molecular Formula C₁₀H₁₁N₃ [6]

Molecular Weight 173.22 g/mol [6]

IUPAC Name
4-(1-methyl-1H-imidazol-5-

yl)aniline
[6]

Synonyms

4-(1-Methyl-5-

iMidazolyl)aniline, 4-(1-methyl-

1H-imidazol-5-yl)Benzenamine

[6]

Appearance Powder [7]

Melting Point 143-147 °C [7]

Synthesis and Characterization Workflow
While multiple routes to substituted imidazole-anilines exist, a common and reliable strategy

involves a coupling reaction followed by reduction. The following protocol is a representative

example based on established chemical principles for similar structures.[8][9]

Proposed Synthetic Pathway
The synthesis can be logically approached in two main stages: the construction of the nitro-

imidazole precursor followed by the reduction of the nitro group to the target aniline. This
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approach is often preferred because the nitro group is a robust electron-withdrawing group that

can facilitate certain reactions, and its reduction to an amine is typically high-yielding and

clean.
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Starting Materials:
1-Bromo-4-nitrobenzene

1-Methyl-5-(tributylstannyl)imidazole

Stille Cross-Coupling Reaction

Pd(PPh₃)₄, Toluene, Reflux

Intermediate Product:
5-(4-Nitrophenyl)-1-methyl-1H-imidazole

Nitro Group Reduction

SnCl₂·2H₂O, Ethanol, Reflux
or H₂, Pd/C, Methanol

Purification
(Column Chromatography)

Final Product:
4-(1-Methyl-5-imidazolyl)aniline

Structural Characterization
(NMR, MS, HPLC)
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Compound Library Synthesis
(Derivatives of CAS 89250-15-7)

Primary Screen:
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Active Compounds

Lead Optimization

Inactive/Non-selectiveHit Confirmation & Dose-Response

In Vitro ADMET Profiling
(Metabolic Stability, Cytotoxicity)

Confirmed Hits

Promising Profile

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [4-(1-Methyl-5-imidazolyl)aniline CAS number 89250-15-
7]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1591867#4-1-methyl-5-imidazolyl-aniline-cas-
number-89250-15-7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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